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Compound of Interest

Compound Name: D-Galactal cyclic 3,4-carbonate

Cat. No.: B136327

D-Galactal Cyclic 3,4-Carbonate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of D-Galactal cyclic 3,4-carbonate, a key
synthetic intermediate in carbohydrate chemistry. This guide consolidates its chemical
identifiers, outlines a general synthetic approach, and discusses its relevance in the context of
drug development and organic synthesis.

Core Chemical Identifiers

D-Galactal cyclic 3,4-carbonate is a derivative of D-Galactal, an unsaturated
monosaccharide. The introduction of a cyclic carbonate at the 3 and 4 positions enhances its
utility as a versatile building block in the synthesis of complex carbohydrates and
glycoconjugates. The primary chemical identifiers for this compound are summarized below.
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Identifier Value

CAS Number 149847-26-7

Molecular Formula C7HsOs

Molecular Weight 172.14 g/mol

Synonyms Information not available in search results

A related, commonly cited compound is 6-O-(tert-Butyldiphenylsilyl)-D-galactal cyclic
carbonate, which has the CAS Number 151265-18-8. This derivative highlights a common
strategy in carbohydrate synthesis where protecting groups are used to achieve
regioselectivity.

Synthetic Approaches

While a specific, detailed experimental protocol for the synthesis of D-Galactal cyclic 3,4-
carbonate is not readily available in the public domain, a general synthetic strategy can be
outlined based on established methods for the preparation of cyclic carbonates from vicinal
diols. The synthesis is expected to proceed from the more readily available precursor, D-
Galactal.

General Experimental Concept: Carbonate Formation
from D-Galactal

The formation of the cyclic carbonate on the D-Galactal scaffold involves the reaction of the C3
and C4 hydroxyl groups with a suitable carbonylating agent.

Materials:
o D-Galactal

o A suitable carbonylating agent (e.g., phosgene, triphosgene, carbonyldiimidazole (CDI), or a
dialkyl carbonate like dimethyl carbonate)

e An appropriate organic solvent (e.g., Dichloromethane, Acetonitrile)
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e Abase (e.g., Pyridine, Triethylamine), if required by the carbonylating agent.

General Procedure:

Dissolution: D-Galactal would be dissolved in a suitable anhydrous organic solvent under an
inert atmosphere (e.g., nitrogen or argon).

o Addition of Base: If necessary, a base is added to the solution to act as a proton scavenger.

o Carbonylation: The carbonylating agent is added to the reaction mixture, typically dropwise
at a controlled temperature (e.g., 0 °C or room temperature).

o Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical
technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC).

o Work-up: Upon completion, the reaction mixture is quenched and worked up to remove
excess reagents and byproducts. This may involve washing with aqueous solutions, drying
the organic layer, and removing the solvent under reduced pressure.

 Purification: The crude product is then purified, typically by column chromatography on silica
gel, to yield the pure D-Galactal cyclic 3,4-carbonate.

It is important to note that protecting groups may be necessary for the C6 hydroxyl group to
prevent side reactions and ensure the selective formation of the 3,4-carbonate.

Applications in Synthesis

D-Galactal cyclic 3,4-carbonate serves as a valuable intermediate in stereoselective
glycosylation reactions. The rigid cyclic carbonate structure can influence the stereochemical
outcome of reactions at the anomeric center, making it a useful tool in the synthesis of
oligosaccharides and glycoconjugates with specific desired stereochemistries.

Mandatory Visualization

The following diagram illustrates a plausible synthetic pathway for the formation of D-Galactal
cyclic 3,4-carbonate from D-Galactal.
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¢ To cite this document: BenchChem. [CAS number and chemical identifiers for D-Galactal
cyclic 3,4-carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136327#cas-number-and-chemical-identifiers-for-d-
galactal-cyclic-3-4-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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